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Compound of Interest

Compound Name: Crovatin

Cat. No.: B1630398 Get Quote

An extensive review of scientific literature and publicly available data reveals no substance

identified as "Crovatin" with any associated biological activity, including analgesic properties.

As such, a technical guide on its core analgesic potential, experimental protocols, and signaling

pathways cannot be compiled.

Initial searches for "Crovatin" did not yield any relevant results pertaining to a molecule with

therapeutic effects. The search results frequently pointed to two distinct and well-documented

substances: Crocin and Crotoxin. It is plausible that the initial query for "Crovatin" may have

been a typographical error. Below is a brief overview of these two compounds.

Crocin: A Potential Neuroprotective Agent
Crocin is a primary carotenoid compound found in saffron.[1] Research indicates that it

possesses a range of biological activities, including neuroprotective effects.[1][2] Studies have

explored its role in mitigating oxidative stress and inflammation within the nervous system.[1][2]

The neuroprotective effects of crocin are thought to be mediated through the activation of

signaling pathways such as the PI3K/Akt/mTOR pathway.[1][2]

Crotoxin and its Inhibitor: A Tale of Venom and
Antivenom
Crotoxin is the principal neurotoxic component of the venom of the South American rattlesnake,

Crotalus durissus terrificus.[3] It is a protein complex with phospholipase A2 activity.[3] In the
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bloodstream of this snake, a specific inhibitor known as CICS (Crotoxin Inhibitor from Crotalus

Serum) has been identified.[3] CICS is a glycoprotein that neutralizes the toxic effects of

crotoxin by binding to its phospholipase subunit and inhibiting its enzymatic activity.[3]

The Absence of "Crovatin" in Scientific Literature
Despite a thorough search for "Crovatin" and its potential analgesic properties, no quantitative

data, experimental protocols, or established signaling pathways associated with such a

molecule could be found. Therefore, the creation of the requested in-depth technical guide,

including data tables and visualizations, is not feasible.

It is recommended that researchers, scientists, and drug development professionals verify the

correct nomenclature of the compound of interest to ensure access to accurate and relevant

scientific information. Should "Crovatin" be a novel or proprietary compound not yet described

in publicly accessible literature, this report cannot reflect its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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